5,7-Dichlorobenzo[d]thiazol-2-amine

• IUPAC Name: 5,7-dichloro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C7H4Cl2N2S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,(H2,10,11)
• InChI Key: SZOSKIQVUBIDGL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1N=C(S2)N)Cl)Cl
• Molecular Formula: C7H4Cl2N2S
• DSSTOX Substance ID: DTXSID60655434
• Molecular Weight: 219.09 g/mol
• CAS RN: 158465-13-5

Description

5,7-Dichlorobenzo[d]thiazol-2-amine is a chemical compound with the molecular formula C7H4Cl2N2S. It is a white to off-white solid.

Molecular Structure Analysis

The molecular weight of this compound is 220.1. The InChI code is 1S/C7H5Cl2N2S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2,12H,(H2,10,11).

Physical And Chemical Properties Analysis

This compound is a white to off-white solid. It should be stored in a dark place, in an inert atmosphere, at room temperature.

Scientific Research Applications

• Corrosion Inhibition : Thiazole and thiadiazole derivatives, including 5,7-Dichlorobenzo[d]thiazol-2-amine, have been studied for their corrosion inhibition performances against iron metal. Quantum chemical parameters and molecular dynamics simulations were used to predict their efficacy (Kaya et al., 2016).

• Antiviral Activity : Some derivatives of this compound have shown potential antiviral activity, particularly against the tobacco mosaic virus (Chen et al., 2010).

• Molluscicidal Properties : Thiazolo[5,4-d]pyrimidines, related to this compound, have been explored for their molluscicidal properties, which could have implications in controlling schistosomiasis (El-bayouki & Basyouni, 1988).

• Anti-Inflammatory Activity : N-aryl-4-aryl-1,3-thiazole-2-amine derivatives, related to the chemical , have shown potential as direct inhibitors of 5-lipoxygenase, an enzyme involved in inflammation-related diseases (Suh et al., 2012).

• Antitumor Activity : Derivatives of this compound have demonstrated promising antitumor activity, particularly against certain cancer cell lines (Hu et al., 2010).

• Antimicrobial Activity : Various derivatives of this compound have been synthesized and shown to possess significant antimicrobial activity against a range of bacterial and fungal species (Reddy & Reddy, 2010).

• Drug Discovery : Thiazoles, including derivatives of this compound, are considered useful candidates in drug discovery programs, offering potential for developing new therapeutics (Colella et al., 2018).

• Synthesis of Pigments : Novel pigments based on this compound derivatives have been synthesized, showing potential for industrial applications in coloring compounds (Rizk et al., 2021).

Safety and Hazards

The safety information for 5,7-Dichlorobenzo[d]thiazol-2-amine indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.